Cas no 1804955-41-6 (2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804955-41-6
• MF: C₈H₆BrF₃N₂O₃
• MW: 315.044051647186
• CID: 4842602
• Update Time: 2025-05-21

2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O3/c1-4-2-6(14(15)16)13-5(3-9)7(4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： HQSRRXFJJMXILA-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C)C=C([N+](=O)[O-])N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine

Research Briefing on 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804955-41-6)

2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804955-41-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, owing to its unique electronic and steric properties.

Recent research has focused on the synthetic applications of 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of trifluoromethoxy-containing heterocycles, which are increasingly relevant in drug discovery due to their enhanced metabolic stability and lipophilicity. The bromomethyl group in this compound allows for further functionalization, enabling the construction of complex molecular architectures with potential therapeutic applications.

In addition to its synthetic utility, 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound showed promising activity against the JAK2 kinase, a key player in myeloproliferative disorders.

The safety and handling of 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine have also been a subject of recent research. Due to its reactive bromomethyl group, this compound requires careful handling under inert conditions. A 2023 review in Chemical Health and Safety emphasized the importance of using appropriate personal protective equipment (PPE) and engineering controls when working with this compound to mitigate potential health risks.

Looking ahead, the potential applications of 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine in drug discovery and agrochemical development are vast. Ongoing research is exploring its use in the synthesis of next-generation pesticides and antimicrobial agents, leveraging its unique chemical properties. Furthermore, computational studies are being conducted to predict its reactivity and optimize its use in multi-step synthetic pathways.

In conclusion, 2-(Bromomethyl)-4-methyl-6-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804955-41-6) represents a valuable building block in modern chemical biology and pharmaceutical research. Its versatility, combined with its potential biological activity, makes it a compound of significant interest for future studies. Researchers are encouraged to explore its applications further, while adhering to safety protocols to ensure responsible use in the laboratory.